5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-propan-2-yloxyphenyl)-2H-pyrrol-3-one

• IUPAC Name: 5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-propan-2-yloxyphenyl)-2H-pyrrol-3-one
• InChI: InChI=1S/C21H22N4O2/c1-13(2)27-15-10-8-14(9-11-15)25-12-18(26)19(20(25)22)21-23-16-6-4-5-7-17(16)24(21)3/h4-11,13H,12,22H2,1-3H3
• InChI Key: LWXAQIQFCCOZMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)N2CC(=O)C(=C2N)C3=NC4=CC=CC=C4N3C
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

“5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-propan-2-yloxyphenyl)-2H-pyrrol-3-one” is a complex organic compound that features a combination of benzimidazole and pyrrolone structures. Compounds with such structures are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-propan-2-yloxyphenyl)-2H-pyrrol-3-one” typically involves multi-step organic reactions. A common approach might include:

Formation of the benzimidazole ring: This can be achieved by condensing o-phenylenediamine with a suitable carboxylic acid derivative.

Formation of the pyrrolone ring: This step might involve cyclization reactions starting from appropriate precursors.

Coupling reactions: The final step could involve coupling the benzimidazole and pyrrolone moieties under specific conditions.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This might include the use of catalysts, high-throughput screening of reaction conditions, and continuous flow chemistry techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the amino or benzimidazole moieties.

Reduction: Reduction reactions could target the nitro groups if present or other reducible functionalities.

Substitution: Electrophilic or nucleophilic substitution reactions might occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Reagents like halogens for electrophilic substitution or nucleophiles like amines for nucleophilic substitution.

Major Products

The major products would depend on the specific reactions and conditions used. For example, oxidation might yield quinones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound might be used as a building block for more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, it could be investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine

Medicinally, compounds with similar structures have been studied for their anti-cancer, anti-inflammatory, and antimicrobial properties.

Industry

In industry, it might find applications in the development of new materials or as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action would depend on the specific biological target. For example, if it acts as an enzyme inhibitor, it might bind to the active site of the enzyme, blocking substrate access. Molecular docking studies and biochemical assays would be used to elucidate these mechanisms.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole derivatives: Known for their antimicrobial and anti-cancer activities.

Pyrrolone derivatives: Studied for their anti-inflammatory and analgesic properties.

Uniqueness

The unique combination of benzimidazole and pyrrolone structures in “5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-propan-2-yloxyphenyl)-2H-pyrrol-3-one” might confer unique biological activities or chemical reactivity not seen in simpler analogs.